1H-Pyrazole-4-carboxylic acid
1H-Pyrazole-4-carboxylic acid
4-Carboxypyrazole belongs to the class of organic compounds known as pyrazole carboxylic acids and derivatives. These are heterocyclic compounds containing a pyrazole ring in which a hydrogen atom is replaced by a carboxylic acid group. 4-Carboxypyrazole is soluble (in water) and a weakly acidic compound (based on its pKa). 4-Carboxypyrazole has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 4-carboxypyrazole is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
37718-11-9
VCID:
VC0133760
InChI:
InChI=1S/C4H4N2O2/c7-4(8)3-1-5-6-2-3/h1-2H,(H,5,6)(H,7,8)
SMILES:
C1=C(C=NN1)C(=O)O
Molecular Formula:
C4H4N2O2
Molecular Weight:
112.09 g/mol
1H-Pyrazole-4-carboxylic acid
CAS No.: 37718-11-9
Reference Standards
VCID: VC0133760
Molecular Formula: C4H4N2O2
Molecular Weight: 112.09 g/mol
| CAS No. | 37718-11-9 |
|---|---|
| Product Name | 1H-Pyrazole-4-carboxylic acid |
| Molecular Formula | C4H4N2O2 |
| Molecular Weight | 112.09 g/mol |
| IUPAC Name | 1H-pyrazole-4-carboxylic acid |
| Standard InChI | InChI=1S/C4H4N2O2/c7-4(8)3-1-5-6-2-3/h1-2H,(H,5,6)(H,7,8) |
| Standard InChIKey | IMBBXSASDSZJSX-UHFFFAOYSA-N |
| SMILES | C1=C(C=NN1)C(=O)O |
| Canonical SMILES | C1=C(C=NN1)C(=O)O |
| Description | 4-Carboxypyrazole belongs to the class of organic compounds known as pyrazole carboxylic acids and derivatives. These are heterocyclic compounds containing a pyrazole ring in which a hydrogen atom is replaced by a carboxylic acid group. 4-Carboxypyrazole is soluble (in water) and a weakly acidic compound (based on its pKa). 4-Carboxypyrazole has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 4-carboxypyrazole is primarily located in the cytoplasm. |
| Synonyms | 1H-Pyrazole-4-carboxylic Acid; 4-Carboxypyrazole; Pyrazole-4-carboxylic Acid; |
| PubChem Compound | 3015937 |
| Last Modified | Nov 11 2021 |
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